Cas no 1823973-42-7 (4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 1823973-42-7
• MF: C₉H₇FN₂O₄
• MW: 226.161285638809
• CID: 5961323
• PubChem ID: 165664867
• Update Time: 2025-10-29

4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1823973-42-7
• 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one
• EN300-1839594
• 4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H7FN2O4/c10-6-2-1-5(3-8(6)12(14)15)7-4-16-9(13)11-7/h1-3,7H,4H2,(H,11,13)
• InChI Key： REPZIPPLAAKZGV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1COC(N1)=O

Computed Properties

• Exact Mass: 226.03898487g/mol
• Monoisotopic Mass: 226.03898487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one

Introduction to 4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 1823973-42-7)

4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the chemical identifier CAS No. 1823973-42-7, belongs to the oxazolidinone class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of both fluoro and nitro substituents in its aromatic ring system enhances its reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidinone ring fused with a phenyl ring substituted at the 4-position with a fluoro group and at the 3-position with a nitro group. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in designing novel therapeutic agents. The oxazolidinone core is particularly interesting because it can serve as a privileged structure in medicinal chemistry, offering favorable pharmacokinetic properties such as improved solubility and metabolic stability.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human diseases. 4-(4-Fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one has been investigated for its potential as an inhibitor of enzymes involved in cancer metabolism, particularly those related to glycolysis and the tricarboxylic acid (TCA) cycle. Preclinical studies have demonstrated that compounds with similar structural motifs can modulate key metabolic enzymes, thereby disrupting cancer cell proliferation and survival.

One of the most compelling aspects of 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one is its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions. The fluoro group at the 4-position of the phenyl ring enhances hydrophobic interactions with lipid rafts and membrane-bound receptors, while the nitro group at the 3-position provides a site for hydrogen bonding with polar residues in protein active sites. This dual-mode interaction makes it an attractive candidate for developing selective inhibitors with high affinity and low toxicity.

Recent advances in computational chemistry have enabled more accurate predictions of the binding affinity and specificity of small molecules like 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one to their target proteins. Molecular docking studies have identified potential binding pockets on enzymes such as hexokinase and lactate dehydrogenase, which are critical players in cancer metabolism. These studies suggest that modifications to the phenyl ring or the oxazolidinone core could further enhance binding affinity and selectivity.

The synthesis of 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between fluoronitrobenzaldehyde derivatives and urea or thiourea under acidic or basic conditions. The introduction of the oxazolidinone ring is typically achieved through cyclization reactions, which can be influenced by reaction conditions such as temperature, solvent choice, and catalyst presence.

In addition to its potential as an anti-cancer agent, 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one has been explored for its antimicrobial properties. The combination of electron-withdrawing groups like the nitro and fluoro substituents disrupts bacterial cell wall synthesis and membrane integrity, leading to reduced pathogenicity. Preliminary studies have shown promising results against Gram-positive bacteria, suggesting that this compound could be developed into novel antibiotics or antimicrobial agents.

The pharmacokinetic profile of 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one is another critical factor that influences its therapeutic potential. In vitro studies have indicated moderate solubility in aqueous media but good bioavailability when administered orally or intravenously. Further research is needed to optimize formulation strategies that enhance solubility while maintaining stability under various storage conditions.

Regulatory considerations play a significant role in the development of new pharmaceuticals like 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards before they can be advanced into clinical trials. Additionally, toxicological assessments are essential to evaluate potential side effects and establish safe dosage ranges for human use.

The future direction of research on 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one includes exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. These approaches can provide high-resolution images of protein-ligand complexes, helping researchers understand how this compound interacts with biological targets at an atomic level.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory discoveries into clinical applications. By leveraging expertise in synthetic chemistry, computational modeling, and preclinical testing, researchers can accelerate the development pipeline for promising compounds like 4-(4-fluoro-3-nitrophenyl)-1,3-oxazolidin-2-one, bringing new treatments to patients in need.